Polymer-supported PPh3 as a reusable organocatalyst for the Mukaiyama aldol and Mannich reaction†

RSC Advances Pub Date: 2014-06-11 DOI: 10.1039/C4RA03394A

Abstract

An easily accessible and user-friendly polymer-supported phosphine PS-PPh3 catalyzes the aldol reaction of aldehydes and imines. A broad range of aldehydes and imines could be applied under mild conditions using 5–10 mol% PS-PPh3. PS-PPh3 was easily recovered and reused with minimal loss of activity.

Graphical abstract: Polymer-supported PPh3 as a reusable organocatalyst for the Mukaiyama aldol and Mannich reaction
Polymer-supported PPh3 as a reusable organocatalyst for the Mukaiyama aldol and Mannich reaction†
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